Cas no 125310-00-1 (b-D-Glucopyranoside, (3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-yl2-O-(6-deoxy-a-L-mannopyranosyl)-)

• Product Name: b-D-Glucopyranoside, (3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-yl2-O-(6-deoxy-a-L-mannopyranosyl)-
• CAS No: 125310-00-1
• MF: C₄₇H₈₀O₁₉
• MW: 949.126717567444
• CID: 175643
• PubChem ID: 6439208
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-yl2-O-(6-deoxy-a-L-mannopyranosyl)- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-yl2-O-(6-deoxy-a-L-mannopyranosyl)-
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5S,6R)-2-[[(6R,10R,12S,14R,17S)-3,12-dihydroxy-17-[(E,2S)-6-hydroxy-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-4-en-2-yl]-4,4,10,14-
• b-D-Glucopyranoside, (3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-y...
• b-D-Glucopyranoside, (3b,6a,12b)-20-(b-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-yl2-O-(6-deoxy-a-L-mannopyranosy
• majoroside F6
• (6β,8xi,9xi,12α,13xi,14β,17β)-17-[(1S,3E)-1-(β-D-glucopyranosyloxy)-5-hydroxy-1,5-dimethylhex-3-en-1-yl]-3,12-dihydroxy-4,4,10,14-tetramethylgonan-6-yl 2-O-(6-deoxy-α-L-ma
• beta-D-Glucopyranoside, (3beta,6alpha,12beta)-20-(beta-D-glucopyranosyloxy)-3,12,25-trihydroxydammar-23-en-6-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-
• Dammar-23(24)-ene-3,6,12,20,25-pentaol-(20-O-glucopyranosyl)-6-O-rhamnopyranosyl(1-2)-glucopyranoside
• 125310-00-1

• Inchi： 1S/C47H80O19/c1-20-30(52)33(55)36(58)40(61-20)65-38-35(57)32(54)27(19-49)64-42(38)62-25-17-23-22(46(7)15-11-28(51)44(4,5)39(25)46)16-24(50)29-21(10-14-45(23,29)6)47(8,13-9-12-43(2,3)60)66-41-37(59)34(56)31(53)26(18-48)63-41/h9,12,20-42,48-60H,10-11,13-19H2,1-8H3/b12-9+/t20-,21-,22?,23?,24-,25+,26+,27+,28?,29?,30-,31+,32+,33+,34-,35-,36+,37+,38+,39?,40-,41-,42+,45+,46+,47-/m0/s1
• InChI Key： YZQKYCBDJBBTDZ-WFTANQRUSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@@H]1CC2C(C[C@@H](C3[C@@H]([C@](C)(C/C=C/C(C)(C)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@@H](CO)O4)O)O)O)CC[C@]23C)O)[C@@]2(C)CCC(C(C)(C)C21)O

Computed Properties

• Exact Mass: 948.5295
• Monoisotopic Mass: 948.52938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 66
• Rotatable Bond Count: 12
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 318
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5

Experimental Properties

• Density: 1.42
• Boiling Point: 1043.9°Cat760mmHg
• Flash Point: 585.1°C
• Refractive Index: 1.621
• PSA: 318.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids